Cas no 2172387-22-1 (2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine)

• Product Name: 2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine
• CAS No: 2172387-22-1
• MF: C₁₂H₁₁F₃N₂O
• MW: 256.223753213882
• CID: 5804258
• PubChem ID: 165958225
• Update Time: 2025-06-11

2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine
• 2172387-22-1
• EN300-1270020
• 2-{5-[2-(trifluoromethyl)phenyl]-1,2-oxazol-3-yl}ethan-1-amine

• Inchi： 1S/C12H11F3N2O/c13-12(14,15)10-4-2-1-3-9(10)11-7-8(5-6-16)17-18-11/h1-4,7H,5-6,16H2
• InChI Key： SELPFPXWUYIYRY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC(CCN)=NO1)(F)F

Computed Properties

• Exact Mass: 256.08234746g/mol
• Monoisotopic Mass: 256.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Additional information on 2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine

Introduction to 2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine (CAS No. 2172387-22-1)

2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2172387-22-1, this compound represents a fusion of heterocyclic chemistry and pharmacophore design, making it a subject of intense interest for researchers exploring novel therapeutic agents. The presence of a trifluoromethyl group and an oxazole moiety in its molecular framework imparts distinct electronic and steric properties, which are critical for modulating its interaction with biological targets.

The compound's structure consists of an ethylamine side chain linked to a central oxazole ring, which is further substituted with a phenyl ring at the 5-position. The phenyl ring carries a trifluoromethyl group at the 2-position, a substitution that is well-known for enhancing metabolic stability and binding affinity in drug candidates. This architectural design not only contributes to the compound's chemical diversity but also opens up avenues for exploring its pharmacological profile across various disease indications.

In recent years, there has been a growing interest in oxazole derivatives as pharmacological scaffolds due to their broad spectrum of biological activities. Oxazoles are five-membered heterocycles containing oxygen and nitrogen atoms, which can exhibit significant interactions with biological macromolecules. The incorporation of an oxazole ring into 2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine not only enhances its potential as a drug-like molecule but also allows for further functionalization to tailor its biological effects.

The trifluoromethyl group is another key feature of this compound that merits closer examination. This functional group is frequently employed in medicinal chemistry due to its ability to influence both the physical properties of molecules (such as lipophilicity) and their binding affinity to biological targets. The electron-withdrawing nature of the trifluoromethyl group can enhance the potency of drug candidates by stabilizing transition states or by modulating receptor interactions. This makes 2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine a promising candidate for further investigation in the development of small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with remarkable accuracy. These tools have been instrumental in designing and optimizing molecules like 2-{5-2-(trifluoromethyl)phenyl-1,2-oxazol-3-yl}ethan-1-amine for improved efficacy and reduced side effects. By leveraging these technologies, scientists can accelerate the discovery process and bring novel therapeutics to market more efficiently.

The potential applications of 2-{5-2-(trifluoromethyl)phenyl}-1,2 oxazol -3 - yl ethan -1 - amine (CAS No. 2172387 -22 -1) are broad and span multiple therapeutic areas. Given its structural complexity and functional groups, this compound may exhibit activity against various biological targets, including enzymes and receptors involved in inflammatory responses, metabolic disorders, and oncogenesis. The oxazole ring suggests potential interactions with enzymes such as kinases or proteases, while the trifluoromethyl group could enhance binding to receptors mediating pain or inflammation.

Moreover, the ethylamine side chain provides a handle for further derivatization, allowing chemists to explore analogs with modified properties. This flexibility is crucial for optimizing pharmacokinetic profiles, such as solubility, bioavailability, and metabolic stability. By systematically modifying different parts of the molecule, researchers can fine-tune its activity and selectivity to target specific diseases effectively.

The synthesis of 2-{5 - 2 - (trifluoromethyl)phenyl - 1 , 2 - oxazol -3 - yl}ethan - 1 - amine presents both challenges and opportunities for synthetic chemists. The construction of the oxazole ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the trifluoromethyl group necessitates specialized synthetic methodologies that are both efficient and scalable. However, recent developments in synthetic chemistry have provided new tools and reagents that make these transformations more accessible than ever before.

In conclusion, 2 - {5 - 2 - (trifluoromethyl)phenyl}-1 , 2 oxazol -3 - yl ethan - 1 amine (CAS No .2172387 .22 .1 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with advances in computational modeling and synthetic chemistry , positions it as a valuable scaffold for developing novel therapeutics . As research continues to uncover new biological activities and mechanisms , compounds like this are likely to play an increasingly important role in addressing unmet medical needs .